Cas no 477568-69-7 (N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide
• CAS No: 477568-69-7
• MF: C₁₈H₁₅Cl₂N₃O₃S₂
• MW: 456.36599946022
• CID: 6320069
• PubChem ID: 4156143
• Update Time: 2025-05-20

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide
• AKOS024601582
• 477568-69-7
• N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide
• Oprea1_723417
• N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide
• AB00672824-01
• F0882-0910

• Inchi： 1S/C18H15Cl2N3O3S2/c1-23(2)28(25,26)13-6-3-11(4-7-13)17(24)22-18-21-16(10-27-18)14-8-5-12(19)9-15(14)20/h3-10H,1-2H3,(H,21,22,24)
• InChI Key： MZQPBKWOEVWWMD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(=N1)NC(C1C=CC(=CC=1)S(N(C)C)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 454.9931891g/mol
• Monoisotopic Mass: 454.9931891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide (CAS No. 477568-69-7): An Overview

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide (CAS No. 477568-69-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties.

The chemical structure of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide is characterized by a thiazole ring system linked to a benzamide moiety, with additional functional groups such as dichlorophenyl and dimethylsulfamoyl substituents. These structural features contribute to its unique pharmacological profile and have been the focus of numerous research studies aimed at elucidating its mechanisms of action and potential therapeutic benefits.

Recent studies have highlighted the anti-inflammatory properties of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways, which are known to play crucial roles in cancer cell survival and proliferation.

The pharmacokinetic properties of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. However, more research is needed to fully understand its metabolism and potential drug interactions.

From a safety perspective, preclinical toxicology studies have indicated that N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide is generally well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety assessments are essential before it can be considered for clinical trials.

In conclusion, N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-4-(dimethylsulfamoyl)benzamide (CAS No. 477568-69-7) is a promising compound with a diverse range of biological activities. Its potential applications in the treatment of inflammatory diseases and cancer make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.